

Technical Support Center: Managing Acne in Nomegestrol Acetate Clinical Trials

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Zoely

Cat. No.: B1243247

[Get Quote](#)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals managing acne as a side effect in clinical trials of nomegestrol acetate (NOMAC).

Troubleshooting Guides

Issue: Increased Incidence of Acne Observed in the Nomegestrol Acetate (NOMAC) Treatment Arm

1. How do I accurately assess and quantify the change in acne severity?

- Recommended Action: Implement a standardized acne assessment protocol at baseline and all follow-up visits. This should include both a qualitative global assessment and quantitative lesion counting.
 - Investigator's Global Assessment (IGA): Utilize a validated 5- or 6-point IGA scale for acne to provide a static evaluation of overall severity.[\[1\]](#)[\[2\]](#)[\[3\]](#) The scale should be consistently applied by trained investigators.
 - Lesion Counting: Conduct and record separate counts of inflammatory (papules, pustules, nodules) and non-inflammatory (open and closed comedones) lesions on the face.[\[3\]](#)
 - Photography: Standardized facial photography at each visit can aid in consistent assessment and documentation.[\[1\]](#)[\[3\]](#)

2. What are the appropriate steps for managing treatment-emergent acne in a clinical trial setting?

- Recommended Action: Follow a pre-defined treatment algorithm as specified in the clinical trial protocol. This typically involves a stepwise approach.
 - Initial Management: For mild cases, the first line of treatment is often topical therapy.^{[4][5]} This can include:
 - Topical retinoids
 - Benzoyl peroxide
 - Topical antibiotics (e.g., clindamycin, erythromycin), often in combination with benzoyl peroxide to reduce the risk of antibiotic resistance.^{[4][5]}
 - Moderate to Severe Cases: If topical treatments are insufficient, or for more severe presentations, systemic therapies may be considered, as per protocol.^[6] These can include:
 - Oral antibiotics (e.g., doxycycline, minocycline)^[6]
 - It is crucial to adhere to the trial's list of allowed and prohibited concomitant medications.

3. How should I document and report acne-related adverse events?

- Recommended Action: All instances of new or worsening acne should be recorded as adverse events (AEs). The severity, duration, and relationship to the study drug should be clearly documented. Use standardized terminology, such as the Medical Dictionary for Regulatory Activities (MedDRA), for consistency.

Frequently Asked Questions (FAQs)

Q1: Why might acne occur with norgestrel acetate, which is known to have anti-androgenic properties?

A1: While norgestrel acetate (NOMAC) is a potent anti-androgen, the development of acne in some individuals is a complex phenomenon that may be influenced by several factors.^{[7][8]} This is sometimes referred to as a paradoxical effect. Potential mechanisms include:

- Individual Sensitivity: The response of sebaceous glands to hormonal fluctuations can vary significantly among individuals.
- Hormonal Balance: The overall hormonal milieu, including the ratio of estrogens to progestins and androgens, influences skin health. While NOMAC has anti-androgenic effects, the specific balance it creates with the accompanying estrogen (17 β -estradiol) may still trigger acne in susceptible individuals.
- Progestogenic Effects: Some progestins can have effects on the skin that are independent of androgen receptors.^[9]
- Initial Fluctuation: Hormonal shifts upon initiation of any new hormonal therapy can temporarily exacerbate acne.

Q2: How does the incidence of acne with NOMAC/17 β -estradiol compare to other combined oral contraceptives (COCs)?

A2: Clinical trial data suggests that the incidence of treatment-related acne may be slightly higher with NOMAC/17 β -estradiol compared to some other COCs, such as those containing drospirenone and ethinylestradiol.

Q3: What are the key components of an effective acne assessment protocol in a clinical trial?

A3: A robust acne assessment protocol should include:

- A validated Investigator's Global Assessment (IGA) scale for acne.^{[1][3][10]}
- Detailed lesion counting methodology, differentiating between inflammatory and non-inflammatory lesions.^[3]
- Standardized patient-reported outcome measures to capture the subject's perception of their acne.

- A consistent schedule for assessments at baseline and throughout the trial.
- Training for all investigators to ensure consistency in assessments.

Q4: Can concomitant acne medications be used in a clinical trial for a new hormonal contraceptive?

A4: The use of concomitant medications is strictly governed by the clinical trial protocol. Typically, the protocol will specify which acne treatments are permissible and at what stage of acne severity they can be introduced. It is essential to maintain a clear record of all concomitant medications used by trial participants.

Data Presentation

Table 1: Incidence of Treatment-Related Acne in a Phase III Clinical Trial (NOMAC/E2 vs. DRSP/EE)

Treatment Group	Percentage of Participants Reporting Treatment-Related Acne
Nomegestrol Acetate/17 β -estradiol (NOMAC/E2)	15.3%
Drospirenone/Ethinylestradiol (DRSP/EE)	7.1%

Source: Adapted from a 1-year comparative study.

Table 2: Discontinuation Rates Due to Acne in a Phase III Clinical Trial

Treatment Group	Percentage of Participants Discontinuing Due to Acne
Nomegestrol Acetate/17 β -estradiol (NOMAC/E2)	3.3%
Drospirenone/Ethinylestradiol (DRSP/EE)	0.2%

Source: Adapted from a 1-year comparative study.

Experimental Protocols

Protocol: Assessment of Acne Vulgaris in a Clinical Trial Setting

1. Objective: To systematically and consistently evaluate the severity of facial acne vulgaris in clinical trial participants.

2. Materials:

- Validated Investigator's Global Assessment (IGA) for Acne scale (see example below).
- Facial lesion counting map.
- Standardized digital photography equipment.
- Patient self-assessment questionnaire.

3. Procedure:

- 3.1. Investigator's Global Assessment (IGA):
 - At each scheduled visit, a trained investigator will perform a static evaluation of the overall severity of the participant's facial acne.^{[1][2][3]}
 - The assessment should consider the number, type, and distribution of all acne lesions.
 - The investigator will assign a single score based on the IGA scale.

Example IGA Scale for Acne Vulgaris:


Score	Description
0	Clear: No inflammatory or non-inflammatory lesions.
1	Almost Clear: Rare non-inflammatory lesions with no more than one small inflammatory lesion.
2	Mild: Some non-inflammatory lesions with a few inflammatory lesions (papules/pustules).
3	Moderate: Many non-inflammatory lesions, some inflammatory lesions, and no more than one nodule.

| 4 | Severe: Numerous non-inflammatory and inflammatory lesions, and a few nodules. |

- 3.2. Lesion Counting:
 - The investigator will count the number of each type of lesion on the face (excluding the nose unless specified in the protocol).
 - Lesions to be counted separately:
 - Non-inflammatory: Open comedones (blackheads), Closed comedones (whiteheads).
 - Inflammatory: Papules, Pustules, Nodules.
 - The counts for each lesion type will be recorded on the case report form.
- 3.3. Standardized Photography:
 - At each visit, standardized photographs of the participant's face (frontal and bilateral oblique views) will be taken using consistent lighting, distance, and camera settings.
- 3.4. Patient Self-Assessment:


- The participant will complete a validated questionnaire to assess their perception of their acne severity and its impact on their quality of life.

Mandatory Visualization




[Click to download full resolution via product page](#)

Caption: Signaling pathway of androgen-mediated acne and the inhibitory action of Norgestrol Acetate.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for assessing acne in a clinical trial.



[Click to download full resolution via product page](#)

Caption: Logical workflow for troubleshooting treatment-emergent acne in a clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. IGA (Acne) | Clinical Scoring Systems & Medical Classifications [s10.ai]
- 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
- 3. A Comprehensive Review of the Acne Grading Scale in 2023 - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Adult female acne: a guide to clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. my.clevelandclinic.org [my.clevelandclinic.org]
- 7. Nomegestrol acetate/17-beta estradiol: a review of efficacy, safety, and patient acceptability - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Comparing the androgenic and estrogenic properties of progestins used in contraception and hormone therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Androgenic, synandrogenic, and antiandrogenic actions of progestins - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Artificial Intelligence for the Objective Evaluation of Acne Investigator Global Assessment - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
- To cite this document: BenchChem. [Technical Support Center: Managing Acne in Nomegestrol Acetate Clinical Trials]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1243247#managing-acne-as-a-side-effect-in-clinical-trials-of-nomegestrol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com